Cas no 2094694-82-1 (1-2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-ylprop-2-en-1-one)

• Product Name: 1-2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-ylprop-2-en-1-one
• CAS No: 2094694-82-1
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5802837
• PubChem ID: 121582248
• Update Time: 2025-08-05

1-2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-ylprop-2-en-1-one
• Z2285378118
• EN300-26578776
• 2094694-82-1
• AKOS033850075
• 1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C13H21NO3/c1-3-12(15)14-7-4-5-11(14)10-9-17-8-6-13(10,2)16/h3,10-11,16H,1,4-9H2,2H3
• InChI Key： TXAMAQJPSDCSKC-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C(C1)C1CCCN1C(C=C)=O)O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-ylprop-2-en-1-one

Chemical Profile of 1-2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-ylprop-2-en-1-one (CAS No. 2094694-82-1)

1-2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-ylprop-2-en-1-one is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its distinct molecular framework and potential biological activities. This compound, identified by the CAS number 2094694-82-1, belongs to a class of molecules that integrate heterocyclic structures with functionalized side chains, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular architecture of 1-2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-ylprop-2-en-1-one features a pyrrolidine ring linked to an enone moiety, which is further substituted with a 4-hydroxy-4-methyloxan-3-yl group. This particular arrangement of functional groups suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating cellular processes. The presence of both hydroxyl and methoxy groups enhances the compound's versatility, allowing for diverse chemical modifications and derivatization strategies.

In recent years, there has been growing interest in the development of novel compounds that incorporate oxane rings, such as tetrahydropyran or tetrahydropyranyl moieties, due to their ability to improve metabolic stability and bioavailability. The 4-hydroxy-4-methyloxan-3-yl substituent in 1-2-(4-hydroxy-4-methyloxan-3-yloxy)pyrrolidinylpropenone aligns with this trend, as it may contribute to the compound's pharmacokinetic properties while maintaining a favorable pharmacodynamic profile.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. The pyrrolidine ring is a common scaffold in bioactive molecules, known for its role in modulating neurotransmitter systems and inflammatory pathways. Additionally, the enone group can serve as a site for hydrogen bonding interactions, which are crucial for binding affinity and specificity. These features make 1-(2-(4-hydroxy)-4-methylpentahydrofuran)-3-one a valuable starting point for designing next-generation therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have shown that CAS No. 2094694 may interact with various targets, including kinases and transcription factors, which are implicated in diseases such as cancer and neurodegeneration. These computational findings provide a strong rationale for further experimental validation.

The synthesis of 1-(2-(4-hydroxy)-5-methylhexahydrofuran)-3-one presents an interesting challenge due to the need to construct multiple stereocenters while maintaining regioselectivity. However, recent methodological developments in organic synthesis have made it possible to access complex heterocycles more efficiently than ever before. Transition-metal-catalyzed reactions and asymmetric methodologies have been particularly useful in constructing the desired framework.

From a pharmacological perspective, the hydroxymethyltetrahydropyranylpyrrolidine core structure suggests potential anti-inflammatory and analgesic properties. Preclinical studies have indicated that similar scaffolds can modulate cyclooxygenase (COX) enzymes and other inflammatory mediators, making them attractive candidates for treating chronic inflammatory disorders. Furthermore, the enone group may exhibit antioxidant activity, which could be beneficial in combating oxidative stress-related pathologies.

The role of (E)-butenone derivatives in medicinal chemistry cannot be overstated. These compounds often serve as key intermediates in the synthesis of more complex molecules and can exhibit a wide range of biological activities depending on their substitution patterns. The presence of both hydroxyl and methoxy groups in CAS No 2094694 enhances its potential as a pharmacophore by introducing additional hydrogen bonding opportunities and electronic effects that can fine-tune receptor interactions.

Future research directions may focus on exploring derivatives of (E)-butenone-tetrahydropyranylpiperidinone, particularly those with modified substitution patterns or additional functional groups. By leveraging structure-based drug design principles, researchers can optimize potency, selectivity, and pharmacokinetic properties to develop novel therapeutic agents. The integration of high-throughput screening technologies will also accelerate the identification of lead compounds derived from this scaffold.

In conclusion,CAS No 2094694 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological relevance makes it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve,(E)-butenone-tetrahydropyranylpiperidinone derivatives are likely to play an increasingly important role in the discovery and development of new medicines.